Cas no 111507-99-4 (1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole)
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole
-
- Inchi: 1S/C9H10ClN3O/c1-14-9(6-10)13-8-5-3-2-4-7(8)11-12-13/h2-5,9H,6H2,1H3
- InChI Key: AYNZQIDTMXAFLO-UHFFFAOYSA-N
- SMILES: N1(C(OC)CCl)C2=CC=CC=C2N=N1
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1258202-250mg |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole |
111507-99-4 | 98% | 250mg |
$455 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1258202-1g |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole |
111507-99-4 | 98% | 1g |
$815 | 2024-06-05 | |
| A2B Chem LLC | AX67279-250mg |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole |
111507-99-4 | 98% | 250mg |
$230.00 | 2024-04-20 | |
| A2B Chem LLC | AX67279-1g |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole |
111507-99-4 | 98% | 1g |
$460.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1672899-250mg |
1-(2-Chloro-1-methoxyethyl)-1H-benzo[d][1,2,3]triazole |
111507-99-4 | 98% | 250mg |
¥2875.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1672899-1g |
1-(2-Chloro-1-methoxyethyl)-1H-benzo[d][1,2,3]triazole |
111507-99-4 | 98% | 1g |
¥6183.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y1258202-250mg |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole |
111507-99-4 | 98% | 250mg |
$475 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1258202-1g |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole |
111507-99-4 | 98% | 1g |
$860 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1258202-250mg |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole |
111507-99-4 | 98% | 250mg |
$475 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1258202-1g |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole |
111507-99-4 | 98% | 1g |
$860 | 2025-02-27 |
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole (CAS No. 111507-99-4): A Comprehensive Overview
1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole (CAS No. 111507-99-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as CMEBT, is characterized by its benzotriazole core and a substituted chloromethoxyethyl group, which contribute to its chemical stability and reactivity.
The benzotriazole moiety in 1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole is a well-known functional group with a wide range of applications. It is commonly used as a corrosion inhibitor, UV absorber, and coupling agent in various industrial processes. The presence of the chloromethoxyethyl substituent adds an additional layer of complexity and functionality to the molecule, making it a valuable building block in the synthesis of more complex organic compounds.
Recent research has highlighted the potential of 1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole in the development of novel pharmaceuticals. Studies have shown that this compound exhibits promising biological activities, including antimicrobial and antifungal properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that CMEBT effectively inhibits the growth of several pathogenic bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.
In addition to its antimicrobial properties, 1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole has been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The chloromethoxyethyl group in CMEBT can be readily modified to introduce various functional groups that enhance the compound's pharmacokinetic properties and bioavailability. This makes it an attractive starting material for the design and synthesis of prodrugs with improved therapeutic profiles.
The synthetic accessibility of 1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole further enhances its utility in medicinal chemistry research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 2-chloro-1-methoxyethanol with 1H-1,2,3-benzotriazole under mild conditions, yielding high yields and purity. These synthetic strategies not only facilitate the large-scale production of CMEBT but also enable researchers to easily modify the molecule for specific applications.
The physical and chemical properties of 1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole have been extensively studied. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.
Safety considerations are an important aspect when handling any chemical compound. While CMEBT is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be controlled to maintain the stability and integrity of the compound.
In conclusion, 1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole (CAS No. 111507-99-4), or CMEBT, is a multifunctional compound with significant potential in various fields of chemistry and medicine. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on new drug development and advanced materials science. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future scientific advancements.
111507-99-4 (1-(2-Chloro-1-methoxyethyl)-1H-1,2,3-benzotriazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)